Cas no 2197453-42-0 (2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol)

• Product Name: 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol
• CAS No: 2197453-42-0
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6233343
• PubChem ID: 126856511
• Update Time: 2025-10-29

2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol
• F6438-6904
• AKOS032844213
• 2197453-42-0
• 2-[(6-tert-butylpyridazin-3-yl)amino]cyclobutan-1-ol

• Inchi： 1S/C12H19N3O/c1-12(2,3)10-6-7-11(15-14-10)13-8-4-5-9(8)16/h6-9,16H,4-5H2,1-3H3,(H,13,15)
• InChI Key： BDPJRQFQRVFUCE-UHFFFAOYSA-N
• SMILES： OC1CCC1NC1=CC=C(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58Ų

Additional information on 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol

Professional Introduction to 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol (CAS No: 2197453-42-0)

2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2197453-42-0, represents a unique structural motif that combines a cyclobutane ring with a pyridazine moiety, both of which are known for their diverse biological activities. The presence of an amine group and a tert-butyl substituent further enhances its potential as a pharmacophore, making it a subject of interest for drug discovery and development.

The cyclobutane ring is a key structural feature in many bioactive molecules, offering rigidity that can stabilize binding interactions with biological targets. In contrast, the pyridazine ring is a heterocyclic compound that has been extensively studied for its role in various pharmacological applications. The combination of these two rings in 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol creates a scaffold that may exhibit novel interactions with biological receptors, enzymes, or other cellular components.

The tert-butyl group attached to the pyridazine ring introduces steric bulk, which can influence the compound's solubility, metabolic stability, and binding affinity. This modification is particularly important in drug design, as it can help optimize pharmacokinetic properties while maintaining or enhancing biological activity. The amine group in the molecule further extends its potential utility, as amines are common pharmacophoric elements found in many active pharmaceutical ingredients (APIs).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol more effectively. These tools have been used to predict how the compound might interact with various biological targets, including proteins and nucleic acids. Such predictions are crucial for understanding its mechanism of action and for guiding further optimization efforts.

In the context of medicinal chemistry, the synthesis of derivatives of 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol represents an exciting avenue for exploration. By modifying different parts of the molecule—such as introducing additional functional groups or altering the substitution pattern—scientists can generate libraries of compounds with tailored properties. These libraries can then be screened using high-throughput screening (HTS) techniques to identify molecules with promising biological activity.

One particularly interesting area of research involves the investigation of 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol as a potential lead compound for treating inflammatory diseases. The cyclobutane and pyridazine moieties are known to exhibit anti-inflammatory properties when incorporated into certain drug molecules. Furthermore, the amine group provides a site for further functionalization, allowing researchers to fine-tune the compound's activity against specific inflammatory pathways.

The tert-butyl substituent may also play a role in modulating the compound's interactions with biological targets by influencing its conformational flexibility. This aspect is particularly relevant in drug design, where maintaining an optimal conformational state is essential for effective binding. Computational studies have suggested that the presence of this substituent can stabilize certain conformations that may enhance binding affinity.

Another area where 2-(6-tert-butylpyridazin-3-yl)aminocyclobutan-1-ol shows promise is in the development of antimicrobial agents. The unique structural features of this compound make it a potential candidate for targeting bacterial enzymes or other essential cellular processes. Recent research has highlighted the importance of developing new antimicrobial strategies due to the rise of antibiotic-resistant pathogens, making compounds like 2-(6-tert-butylpyridazin-3-y]aminocyclobutan]1]ol an attractive option for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like 2-(6]ert]butyipyridazin[3]-y]aminocy clobu tan[1]-ol more efficiently than ever before. These improvements have opened up new possibilities for exploring its biological potential and for developing novel therapeutic agents.

In conclusion,2-(6]ert]butyipyridazin[3]-y]aminocy clobu tan[1]-ol (CAS No: 2197453[42]-0) is a promising compound with diverse biological applications. Its unique structural features make it an excellent candidate for further research in drug discovery and development. As our understanding of molecular interactions continues to grow,2-(6]ert]butyipyridazin[3]-y]aminocy clobu tan[1]-ol holds great promise as a lead structure for developing new treatments for various diseases.